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Compound of Interest

Compound Name: 2,6-Dicyano-4-methylpyridine
CAS No.: 21635-92-7
Cat. No.: B1622748
Get Quote
. J

Executive Summary

This technical guide provides a definitive analysis of 4-methylpyridine-2,6-dicarbonitrile
(commonly referred to as 2,6-Dicyano-4-methylpyridine). As a functionalized pyridine
scaffold, this molecule serves as a critical linchpin in the synthesis of tridentate "pincer"” ligands
(such as terpyridines), Metal-Organic Frameworks (MOFs), and pharmaceutical intermediates.
This document standardizes its nomenclature according to IUPAC 2013 recommendations,
details a self-validating synthetic protocol via amide dehydration, and outlines its utility in high-
fidelity coordination chemistry.

Part 1: Nomenclature & Structural Analysis
The Definitive IUPAC Name

While often cataloged as "2,6-Dicyano-4-methylpyridine” in commercial inventories, the
rigorous Preferred IUPAC Name (PIN) is:
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Mechanistic Naming Logic

The derivation follows the IUPAC Blue Book (P-66.5.1.1) hierarchy for cyclic parent hydrides
substituted with nitrile groups.

e Principal Functional Group: The nitrile (

) group has priority over the methyl group.

o Suffix Selection: Because the carbon atom of the nitrile group is not part of the heterocyclic
ring, the suffix -carbonitrile is mandated (as opposed to "-nitrile,” which is used for acyclic
chains where the carbon is part of the backbone).

e Numbering: The pyridine nitrogen is position 1. The ring is numbered to give the principal
groups (carbonitriles) the lowest possible locants (2 and 6). The methyl group falls at position
4.[1]

Structural Visualization

The following diagram illustrates the numbering priority and functional group hierarchy.
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Figure 1: Hierarchical decomposition of the IUPAC nomenclature rules applied to the target
molecule.

Part 2: Synthetic Pathways & Protocols

The most robust laboratory-scale synthesis involves the dehydration of 4-methylpyridine-2,6-
dicarboxamide. This route is preferred over direct ammoxidation (industrial) due to higher purity
profiles required for drug development.

Reaction Pathway

The synthesis proceeds via a nucleophilic acyl substitution followed by dehydration.

e Precursor: Dimethyl 4-methylpyridine-2,6-dicarboxylate.

e Amidation: Conversion to the diamide using agueous ammonia.

e Dehydration: Conversion of the primary amide to the nitrile using Phosphorus Oxychloride (

) or Thionyl Chloride (

).
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Figure 2: Step-wise synthetic workflow from the diester precursor to the dinitrile target.

Validated Experimental Protocol (Dehydration Step)

Note: This protocol utilizes

. All operations must be performed in a fume hood due to the generation of HCI gas.

Reagents:
¢ 4-Methylpyridine-2,6-dicarboxamide (1.0 eq)
¢ Phosphorus Oxychloride (

) (Excess, solvent/reagent)
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Sodium Chloride (NacCl) (Catalytic additive)

Step-by-Step Methodology:

Setup: Equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser
topped with a drying tube (

).

Addition: Charge the flask with the diamide precursor. Carefully add

(approx. 5-8 mL per gram of amide). Caution: Exothermic.

Catalysis: Add a spatula tip of dry NacCl (facilitates the reaction via chloride ion catalysis).

Reflux: Heat the mixture to reflux (~106°C) for 2—4 hours.

o Checkpoint: The reaction is complete when the suspension becomes a clear solution and
TLC indicates consumption of the polar amide.

Quenching (Critical): Cool the mixture to room temperature. Pour the reaction mass slowly
onto crushed ice with vigorous stirring. Warning: Violent hydrolysis of excess

Neutralization: Adjust pH to ~7-8 using solid

or 2M NaOH.

Isolation: The product usually precipitates as a solid. Filter the precipitate. If no precipitate
forms, extract with Dichloromethane (DCM) (

mL).

Purification: Recrystallize from Ethanol or sublimate under vacuum if high purity (>99%) is
required for biological assays.

Part 3: Physicochemical Characterization
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Reliable identification relies on the following physical constants. Data synthesized from
authoritative MSDS and literature sources.

Property Value | Range Notes

CAS Number 2893-33-6 Unique Identifier

Molecular Formula

Molecular Weight 143.15 g/mol
White to off-white crystalline
Appearance .
solid
] ] Sharp melting range indicates
Melting Point 123 -127 °C )
purity
N Soluble in DCM, Chloroform, )
Solubility Poorly soluble in water
DMSO
IR Spectroscopy stretch at ~2230-2240 Diagnostic peak for nitrile

Part 4: Applications in Drug Discovery & Catalysis
The "Pincer" Ligand Precursor

The primary utility of 4-methylpyridine-2,6-dicarbonitrile in drug development is its role as a
scaffold for Terpyridine (tpy) derivatives.

e Mechanism: The nitrile groups at positions 2 and 6 are susceptible to nucleophilic attack
(e.g., by organolithiums or Grignard reagents) or condensation reactions.

¢ Result: This allows the formation of 2,6-bis(heteroaryl)pyridines.

o Therapeutic Relevance: Metal complexes of these ligands (Pt, Ru, Au) are potent metallo-
intercalators that bind to DNA, acting as cytotoxic agents against resistant cancer cell lines.

Metal-Organic Frameworks (MOFs)
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In materials science, the linear rigidity of the dinitrile combined with the pyridine nitrogen allows
this molecule to act as a tritopic linker.

o Coordination: The pyridine N binds to metal nodes, while the nitrile N atoms can bridge
adjacent centers, creating porous networks used in drug delivery systems.

Safety Profile (GHS Classification)

o Acute Toxicity: Category 3 (Oral). Toxic if swallowed.[2][3][4]

e Irritation: Causes skin and serious eye irritation.[2][3]

» Handling: Double-gloving (Nitrile) and eye protection are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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